2-[Carboxy(dideuterio)methyl]sulfanyl-2,2-dideuterioacetic acid

• CAS No.: 132090-51-8
• Product Name: 2-[Carboxy(dideuterio)methyl]sulfanyl-2,2-dideuterioacetic acid
• Molecular Formula: C4H2D4O4S
• Molecular Weight: 154.18 g/mol
• IUPAC Name: 2-[carboxy(dideuterio)methyl]sulfanyl-2,2-dideuterioacetic acid
• Standard InChI: InChI=1S/C4H6O4S/c5-3(6)1-9-2-4(7)8/h1-2H2,(H,5,6)(H,7,8)/i1D2,2D2
• Standard InChIKey: UVZICZIVKIMRNE-LNLMKGTHSA-N
• Isomeric SMILES: [2H]C([2H])(C(=O)O)SC([2H])([2H])C(=O)O
• SMILES: C(C(=O)O)SCC(=O)O
• Canonical SMILES: C(C(=O)O)SCC(=O)O
• Description: Thiodiglycolic acid-d4 (TDGA-d4) contains four deuterium atoms at the 2, 2, 2’, and 2’ positions. It is intended for use as an internal standard for the quantification of TDGA by GC- or LC-mass spectrometry. TDGA is a product of interaction of the cysteine component of glutathione with two-carbon units released during catabolism. It is found in concentrations below 20 mg/l in urine of healthy individuals and elevated following ingestion of certain drugs. Determination of TDGA concentration in urine has been used to characterize the metabolism of substances participating in methionine synthesis in order to identify imbalances leading to hyperhomocystinuria. Additionally, because TDGA is used as raw material in the polymer industry, its detection in human urine has served as a biomarker for exposure to carcinogenic vapors such as vinylchloride monomer produced during polymer manufacture.
• Synonyms: Dicarboxydimethyl sulfide-d4;Mercaptodiacetic Acid-d4;TDGA-d4;Thiodiacetic Acid-d4
• Reference: 1.Navratil, T.,Petr, M.,Senholdova, Z., et al. Diagnostic significance of urinary thiodiglycolic acid as a possible tool for studying the role of vitamins B12 and folates in the metabolism of thiolic substances. Physiol.Res. 56(1), 113-122 (2007).
• PubChem Compound: 12249994
• Last Modified: Nov 11 2021